Cas no 149053-57-6 (2-Bromo-N-(2,4-difluorophenyl)acetamide)

• Product Name: 2-Bromo-N-(2,4-difluorophenyl)acetamide
• CAS No: 149053-57-6
• MF: C₈H₆BrF₂NO
• MW: 250.040148258209
• MDL: MFCD02974395
• CID: 1324051
• PubChem ID: 3416401
• Update Time: 2025-10-21

2-Bromo-N-(2,4-difluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-bromo-N-(2,4-difluorophenyl)-
• 2-BROMO-N-(2,4-DIFLUOROPHENYL)ACETAMIDE
• NFFFURNQKMXKPY-UHFFFAOYSA-N
• F95053
• 149053-57-6
• DTXSID40392294
• MFCD02974395
• ALBB-030931
• 1-Bromo-2-(2,4-difluorophenyl)amino-2-oxoethane
• LS-11081
• SCHEMBL6036198
• AKOS012989384
• 2-Bromo-N-(2,4-difluorophenyl)acetamide

• MDL： MFCD02974395
• Inchi： 1S/C8H6BrF2NO/c9-4-8(13)12-7-2-1-5(10)3-6(7)11/h1-3H,4H2,(H,12,13)
• InChI Key： NFFFURNQKMXKPY-UHFFFAOYSA-N
• SMILES： BrCC(NC1C=CC(=CC=1F)F)=O

Computed Properties

• Exact Mass: 248.96008
• Monoisotopic Mass: 248.96008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Additional information on 2-Bromo-N-(2,4-difluorophenyl)acetamide

2-Bromo-N-(2,4-difluorophenyl)acetamide: A Comprehensive Overview

The compound 2-Bromo-N-(2,4-difluorophenyl)acetamide (CAS No. 149053-57-6) is a synthetic organic compound with a unique structure that combines bromine, fluorine, and an amide functional group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure consists of a bromo group attached to a methyl carbon, which is further connected to an amide group linked to a 2,4-difluorophenyl ring. This combination of functional groups and substituents makes it a versatile building block for further chemical modifications and derivatizations.

Recent studies have highlighted the importance of brominated aromatic compounds in drug discovery. The presence of the bromine atom in 2-Bromo-N-(2,4-difluorophenyl)acetamide introduces unique electronic and steric properties that can influence its reactivity and bioavailability. Researchers have explored the use of this compound as an intermediate in the synthesis of bioactive molecules, particularly those targeting specific enzyme systems or receptor sites. For instance, its ability to undergo nucleophilic substitution reactions has been exploited in the development of novel kinase inhibitors and other therapeutic agents.

The amide functional group in this compound plays a critical role in its chemical reactivity and biological activity. Amides are known for their stability under physiological conditions, making them ideal for drug design. In the case of 2-Bromo-N-(2,4-difluorophenyl)acetamide, the amide group facilitates hydrogen bonding interactions, which can enhance the compound's solubility and permeability across biological membranes. This property has been leveraged in recent studies to improve the bioavailability of drugs targeting chronic diseases such as cancer and neurodegenerative disorders.

The fluorine atoms attached to the phenyl ring further enhance the compound's pharmacokinetic profile by increasing its lipophilicity and metabolic stability. Fluorinated aromatic compounds are highly valued in medicinal chemistry due to their ability to modulate drug-receptor interactions without significantly altering the molecular framework. In a recent study published in *Journal of Medicinal Chemistry*, researchers demonstrated that 2-Bromo-N-(2,4-difluorophenyl)acetamide exhibits potent inhibitory activity against several disease-related enzymes, including tyrosine kinases and histone deacetylases.

From a synthetic perspective, 2-Bromo-N-(2,4-difluorophenyl)acetamide can be prepared via a variety of methods, including nucleophilic aromatic substitution and coupling reactions. The choice of synthesis route depends on the availability of starting materials and the desired scale of production. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste generation.

In terms of applications, brominated acetamides like this compound are increasingly being explored for their potential in agrochemicals. Their ability to inhibit key enzymes involved in plant pathogenesis makes them promising candidates for fungicides and herbicides. Additionally, their role as intermediates in polymer synthesis has opened new avenues for their use in advanced materials science.

Looking ahead, ongoing research into 2-Bromo-N-(2,4-difluorophenyl)acetamide is expected to uncover new therapeutic applications and improve its manufacturability. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial development.